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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872

For researchers and scientists in the fast-paced world of drug development, meticulous
attention to safety protocols is paramount. The proper disposal of chemical waste, such as
ethylidenecyclohexane, is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step procedure for the safe
handling and disposal of ethylidenecyclohexane, ensuring the well-being of laboratory
personnel and compliance with regulatory standards.

Ethylidenecyclohexane is a flammable liquid and, as such, is classified as a hazardous
waste.[1] Improper disposal can lead to fire hazards, environmental contamination, and
potential legal liabilities. Therefore, adherence to established disposal protocols is not just a
best practice but a necessity.

Key Properties of Ethylidenecyclohexane

A thorough understanding of a chemical's properties is the foundation of its safe management.
Below is a summary of the key quantitative data for ethylidenecyclohexane.
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Property Value

Molecular Formula C8H14[2]

Molar Mass 110.20 g/mol [3]

Appearance Clear colorless liquid[4]

Density 0.822 g/mL at 25 °C[2][4]

Boiling Point 136 °C[2][4]

Flash Point 24 °C (75.2 °F) - closed cup[5]

UN Number 3295 (Flammable liquids, n.o.s.)[2]
Hazard Class 3 (Flammable Liquid)[3]

S16: Keep away from sources of ignition. S29:
Do not empty into drains. S33: Take

Safety Phrases . . :
precautionary measures against static

discharges.[2]

Step-by-Step Disposal Protocol

The following experimental protocol outlines the detailed methodology for the proper disposal
of ethylidenecyclohexane.

1. Personal Protective Equipment (PPE): Before handling ethylidenecyclohexane, ensure you
are wearing appropriate PPE, including:

Safety glasses or goggles

Flame-resistant lab coat

Chemically resistant gloves (e.g., nitrile)

Closed-toe shoes

N

. Waste Collection:
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Collect waste ethylidenecyclohexane in a designated, properly labeled, and leak-proof
container.[6]

The container should be made of a material compatible with flammable hydrocarbons, such
as glass or a suitable plastic or metal can.[1] For small quantities under 5 gallons, glass
bottles are often suitable, while larger quantities may require metal cans.[7]

Never use a container that previously held an incompatible chemical, particularly oxidizing
agents.[8]

. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and "Flammable Liquid."

The label must also include the full chemical name, "Ethylidenecyclohexane,” and the
approximate concentration or volume of the waste.[6][7] Do not use abbreviations or
chemical formulas.[6]

. Storage:

Keep the waste container tightly closed at all times, except when adding waste.[1][7]

Store the container in a designated, well-ventilated hazardous waste accumulation area,
away from heat, sparks, open flames, and other ignition sources.[4][9] This area should
ideally be a fire-rated cabinet.[6]

Ensure secondary containment is in place to capture any potential leaks or spills.[10]

Do not store with incompatible wastes, such as oxidizers.[6]

. Disposal:

Ethylidenecyclohexane must not be poured down the drain or disposed of in regular trash.

[1][2]

Disposal must be handled through your institution's Environmental Health and Safety (EHS)
office or a licensed professional waste disposal service.[11][12]
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e Follow your institution's specific procedures for requesting a hazardous waste pickup.[6]

¢ In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a suitable, closed container for disposal as hazardous waste.[8][13] Use

spark-proof tools during cleanup.[8]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ethylidenecyclohexane.
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Caption: Workflow for the safe disposal of ethylidenecyclohexane.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
ethylidenecyclohexane, fostering a secure research environment and protecting our shared
ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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